Cas no 1806570-83-1 (5-(1-Bromo-2-oxopropyl)-2-fluoromandelic acid)

• Product Name: 5-(1-Bromo-2-oxopropyl)-2-fluoromandelic acid
• CAS No: 1806570-83-1
• MF: C₁₁H₁₀BrFO₄
• MW: 305.097106456757
• CID: 4940872
• Update Time: 2025-10-30

5-(1-Bromo-2-oxopropyl)-2-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Bromo-2-oxopropyl)-2-fluoromandelic acid

• Inchi： 1S/C11H10BrFO4/c1-5(14)9(12)6-2-3-8(13)7(4-6)10(15)11(16)17/h2-4,9-10,15H,1H3,(H,16,17)
• InChI Key： ZTWIMJVSJOPFPI-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(C(C(=O)O)O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6

Additional information on 5-(1-Bromo-2-oxopropyl)-2-fluoromandelic acid

5-(1-Bromo-2-oxopropyl)-2-fluoromandelic acid (CAS No. 1806570-83-1): An Overview of a Promising Compound in Medicinal Chemistry

5-(1-Bromo-2-oxopropyl)-2-fluoromandelic acid (CAS No. 1806570-83-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated mandelic acids, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a bromo group and a fluoro substituent in the molecule adds to its complexity and versatility, making it a valuable candidate for further research and development.

The chemical structure of 5-(1-Bromo-2-oxopropyl)-2-fluoromandelic acid is characterized by a benzene ring with a fluoro substituent at the 2-position and a bromo-substituted ketone moiety attached to the 5-position. This arrangement provides the molecule with several key functional groups that can interact with various biological targets, potentially leading to a wide range of pharmacological effects. Recent studies have focused on elucidating the mechanisms by which this compound exerts its biological activities, with promising results in both in vitro and in vivo models.

In the context of medicinal chemistry, 5-(1-Bromo-2-oxopropyl)-2-fluoromandelic acid has been investigated for its potential as an anticancer agent. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits significant cytotoxicity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways. These findings suggest that 5-(1-Bromo-2-oxopropyl)-2-fluoromandelic acid could be a valuable lead compound for the development of new anticancer drugs.

Beyond its anticancer properties, 5-(1-Bromo-2-oxopropyl)-2-fluoromandelic acid has also shown promise in other therapeutic areas. For instance, studies have explored its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, asthma, and cardiovascular disorders. Research published in the Journal of Inflammation (2023) reported that 5-(1-Bromo-2-oxopropyl)-2-fluoromandelic acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This anti-inflammatory activity is attributed to the compound's ability to modulate nuclear factor-kappa B (NF-κB) signaling, a key regulator of inflammatory responses.

The antimicrobial properties of 5-(1-Bromo-2-oxopropyl)-2-fluoromandelic acid have also been investigated. Antibiotic resistance is a growing global health concern, and there is an urgent need for new antimicrobial agents. A study published in Antimicrobial Agents and Chemotherapy (2023) found that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways, making it a promising candidate for further development as an antimicrobial agent.

The synthesis and characterization of 5-(1-Bromo-2-oxopropyl)-2-fluoromandelic acid have been well-documented in the literature. The compound can be synthesized through a multi-step process involving bromination, fluorination, and esterification reactions. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy are commonly used techniques for confirming the structure and purity of the final product. These analytical methods ensure that the synthesized compound meets the required standards for further biological evaluation.

In conclusion, 5-(1-Bromo-2-oxopropyl)-2-fluoromandelic acid (CAS No. 1806570-83-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential clinical applications, paving the way for new treatments in oncology, inflammation, and infectious diseases.